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Cat. No.: B1222226
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Audience: Researchers, scientists, and drug development professionals.

Introduction: Bromine pentafluoride (BrFs) is a highly reactive and hazardous interhalogen
compound used as a powerful fluorinating and oxidizing agent.[1][2] Its utility in specialized
chemical synthesis, such as the processing of uranium and oxygen isotope analysis, is
significant.[2] However, its extreme reactivity, corrosivity, and toxicity necessitate stringent
safety protocols and handling procedures in a laboratory setting.[2][3] BrFs reacts violently with
water, organic compounds, and most elements, often leading to fires or explosions.[1][2][4] This
document provides detailed protocols for the safe handling, storage, and emergency
management of Bromine pentafluoride to ensure the safety of laboratory personnel.

Physicochemical Properties and Hazard Information

Bromine pentafluoride is a colorless to pale yellow, fuming liquid with a pungent, irritating
odor.[4][5][6][7] It is a dense substance with a vapor heavier than air, which can lead to the
accumulation of hazardous vapors in low-lying areas.[3][8]

Table 1: Quantitative Data for Bromine Pentafluoride
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Property Value Reference
Molecular Formula BrFs [9]
Molecular Weight 174.9 g/mol [5]1[6]
Boiling Point 40.25 °C (104.45 °F) [2][5]
Melting Point -61.30 °C (-78.34 °F) [2]
Vapor Pressure 328 mmHg at 20 °C [51[7]
Specific Gravity 2.48 g/cm3 at 20 °C [5]
Relative Vapor Density 6.05 (Air=1) [41[8]
Water Solubility Reacts violently [2][5]
OSHA PEL 0.1 ppm (TWA)

ACGIH TLV 0.1 ppm (TWA) [10]
NIOSH REL 0.1 ppm (TWA) [10]
IDLH 1.7 ppm [5]

_ Health: 4, Flammability: O,
NFPA 704 Rating . _ [2]14]
Instability: 3, Special: W OX

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure
Limit; IDLH: Immediately Dangerous to Life or Health; TWA: Time-Weighted Average; W:
Reacts with water in an unusual or dangerous manner; OX: Oxidizer.

Health Hazards and First Aid

Exposure to BrFs is extremely dangerous. It is severely corrosive to the eyes, skin, and
respiratory tract.[3][8] Inhalation can cause severe burns to mucous membranes and lead to
pulmonary edema, a medical emergency where fluid accumulates in the lungs, with symptoms
that may be delayed.[3][10] Exposure could be fatal.[3][8]

Protocol 1: First Aid for Bromine Pentafluoride Exposure

¢ General Instructions:
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o Move the victim away from the contaminated area immediately.

o Call for immediate medical attention for any exposure, even if symptoms are not
immediately apparent.[6]

o Ensure first responders are aware of the chemical involved and wear appropriate PPE.

¢ Inhalation:

o

Move the exposed person to fresh air at once.[5][8]

[¢]

If breathing has stopped, perform artificial respiration.[5][6]

[¢]

Keep the person warm, at rest, and in a half-upright position to aid breathing.[8]

[e]

Medical observation is essential as pulmonary edema can be delayed.[10]
e Skin Contact:

o Immediately flush the contaminated skin with large amounts of water for at least 15-30
minutes.[8][10]

o Remove all contaminated clothing while flushing.[5][8]

o After initial flushing, wearing rubber gloves, continuously rub a 2.5% calcium gluconate gel
into the affected area for 1.5 hours or until medical care is available.[11]

o Seek immediate medical attention.[10]
e Eye Contact:

o Immediately and gently flush the eyes with large amounts of water for at least 15-30
minutes, occasionally lifting the upper and lower eyelids.[8][10]

o Remove contact lenses if it is safe to do s0.[8]
o Get immediate medical attention.[5]

e Ingestion:
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[e]

Do NOT induce vomiting.[3][8]

o

If the person is conscious, rinse their mouth with water.[11]

[¢]

Have the victim drink one cup of water or milk if conscious.[6]

[¢]

Seek immediate medical attention.[8]

Personal Protective Equipment (PPE)

Due to the severe hazards of BrFs, comprehensive and correct use of PPE is mandatory.[1]

Table 2: Required Personal Protective Equipment
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Situation

Required PPE

Specifications

Routine Handling (in a fume

hood or glovebox)

Respiratory

Air-purifying respirator with
appropriate cartridges for acid

gases/halogens.

Chemical-resistant gloves

Hand
(e.g., neoprene, butyl rubber).
Chemical safety goggles and a
Eye/Face )
full-face shield.[1][11]
Flame-retardant lab coat, long
Body

pants, and closed-toe shoes.

Emergency (Spill or Leak)

Respiratory

Self-Contained Breathing
Apparatus (SCBA), pressure-
demand or other positive-

pressure mode.[6][10]

Heavy-duty chemical-resistant

Hand

gloves.

Included with SCBA full
Eye/Face .

facepiece.

Fully encapsulating, chemical-

resistant suit (e.g., DuPont
Body

Tychem® Responder®, CSM).
[5][10]

Always have emergency eyewash stations and safety showers readily accessible in the

immediate vicinity of any potential exposure.[1][11]

Handling and Storage Protocols

Protocol 2: Standard Operating Procedure for Handling Bromine Pentafluoride

e Pre-Handling Checks:

o Ensure you are fully trained on the hazards and handling of BrFs.[10]
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o Verify that the fume hood or glovebox is functioning correcily.

o Assemble all necessary equipment and reagents before introducing BrFs.

o Ensure an emergency response plan is in place and spill kits are readily available.

e Handling:

[¢]

All work must be conducted in a well-ventilated chemical fume hood or a glovebox.[8]

[¢]

Use non-sparking tools to prevent ignition sources.[8]

[e]

Securely chain cylinders when in use to protect against physical damage.[11]

o

Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors.[11]
o Storage:
o Store BrFs in a cool, dry, well-ventilated, and locked area.[3][11]

o Protect containers from sunlight and do not expose them to temperatures exceeding 50°C.
[11]

o Containers must be made of corrosion-resistant materials (e.g., certain stainless steels)
and kept tightly closed.[1] Do not store in glass.[11]

o Store separately from all incompatible materials.[8][12]

e Post-Handling:
o Close the cylinder valve after each use and when empty.[11]
o Decontaminate all equipment used.

o Dispose of waste according to institutional and regulatory guidelines. Do not discharge to
sewer systems.[8]

Table 3: Incompatible Materials
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Category Examples

Water and Moisture Water, steam, moist air.[2][3][10]

Fuels, alcohols, acids, grease, paper, wood,

Organic & Combustible Materials
solvents, wax.[4][8][10]

Strong acids (e.qg., sulfuric, nitric), acid fumes.[3]
[10]

Acids

Most metals, metal oxides, metal salts, alkali
metals.[10][11]

Metals & Salts

Halogens, reducing agents, glass, arsenic,
Other i
selenium, sulfur.[10][11]

Note: BrFs reacts with all known elements

except nitrogen, oxygen, and rare gases.[3][10]

Emergency Procedures

Protocol 3: Emergency Procedure for Spills and Leaks

e Immediate Response:

o

Evacuate all non-essential personnel from the danger area immediately.[8][10]

[¢]

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[5]

[e]

Eliminate all ignition sources.[10]

o

If the leak is from a cylinder, stop the flow of gas if it can be done without risk.[10]
o Containment (Trained Personnel Only):
o Only personnel wearing full emergency PPE (See Table 2) should enter the area.

o Ventilate the area to disperse gas.[10]
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o For liquid spills, cover the material with a dry, inert absorbent such as dry sand, earth, or
vermiculite.[3][8][10]

o DO NOT use water, foam, or combustible absorbents like sawdust.[3][8][10]

o NEVER direct a water jet onto the spilled liquid.[3][8]

e Cleanup and Disposal:

o Carefully collect the absorbed material into sealable, corrosion-resistant containers for
disposal.[8][10]

o Dispose of the waste as hazardous material in accordance with local, state, and federal
regulations.[10] Contact your institution's environmental health and safety department.

o Fire Response:

o BrFs is not combustible but is a strong oxidizer that enhances the combustion of other
substances.[10]

o In case of a fire involving BrFs, DO NOT USE WATER OR FOAM.[5][10]
o Use dry chemical, COz, or dry sand as extinguishing agents.[10]

o If containers are exposed to fire, cool them from a sheltered position with a water spray,
but do not allow water to come into contact with the BrFs itself.[3][10] Containers may
explode in a fire.[10]

Visual Workflow Diagrams
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Caption: Standard operating workflow for handling Bromine Pentafluoride.
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Caption: Emergency response workflow for a Bromine Pentafluoride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1222226?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/other-organic-chemicals/mastering-bromine-pentafluoride-brf5-handling-a-guide-for-safe-industrial-use-vh
https://en.wikipedia.org/wiki/Bromine_pentafluoride
https://www.inchem.org/documents/icsc/icsc/eics0974.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5301973.htm
https://cameochemicals.noaa.gov/chemical/259
https://cameochemicals.noaa.gov/chris/BPF.pdf
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0065.html
https://www.chemicalbook.com/msds/bromine-pentafluoride.pdf
https://cymitquimica.com/cas/7789-30-2/
https://nj.gov/health/eoh/rtkweb/documents/fs/0254.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM035-A-01.pdf
http://www.mdcampbell.com/niosh/ipcsneng/neng0974.htm
https://www.benchchem.com/product/b1222226/docs#application-notes-handling-and-safety-protocols-for-bromine-pentafluoride
https://www.benchchem.com/product/b1222226/docs#application-notes-handling-and-safety-protocols-for-bromine-pentafluoride
https://www.benchchem.com/product/b1222226/docs#application-notes-handling-and-safety-protocols-for-bromine-pentafluoride
https://www.benchchem.com/product/b1222226/docs#application-notes-handling-and-safety-protocols-for-bromine-pentafluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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